![molecular formula C19H28Cl2N2O2 B6525390 4-[(4-ethylpiperazin-1-yl)methyl]-6-(propan-2-yl)-2H-chromen-2-one dihydrochloride CAS No. 1177927-52-4](/img/structure/B6525390.png)
4-[(4-ethylpiperazin-1-yl)methyl]-6-(propan-2-yl)-2H-chromen-2-one dihydrochloride
Description
4-[(4-ethylpiperazin-1-yl)methyl]-6-(propan-2-yl)-2H-chromen-2-one dihydrochloride is a useful research compound. Its molecular formula is C19H28Cl2N2O2 and its molecular weight is 387.3 g/mol. The purity is usually 95%.
The exact mass of the compound 4-[(4-ethylpiperazin-1-yl)methyl]-6-(propan-2-yl)-2H-chromen-2-one dihydrochloride is 386.1527835 g/mol and the complexity rating of the compound is 452. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 4-[(4-ethylpiperazin-1-yl)methyl]-6-(propan-2-yl)-2H-chromen-2-one dihydrochloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-[(4-ethylpiperazin-1-yl)methyl]-6-(propan-2-yl)-2H-chromen-2-one dihydrochloride including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Inhibitor of Fibroblast Growth Factor Receptor (FGFR) Tyrosine Kinases
This compound could potentially be used as an inhibitor of the fibroblast growth factor receptor (FGFR) tyrosine kinases. FGFRs play crucial roles in cell differentiation, growth, and angiogenesis, and their dysregulation is associated with several developmental syndromes and a wide range of human cancers .
Anti-allergic Activities
The compound has been tested for in vivo anti-allergic activities. Most of these derivatives exhibited significant effects on both allergic asthma and allergic itching . This suggests potential applications in the development of treatments for allergies.
Potential Anticancer Agent
Given its potential as an inhibitor of FGFR tyrosine kinases, this compound could also be explored as a potential anticancer agent. FGFRs are implicated in a variety of cancers, and inhibitors of these receptors could potentially be used to treat these conditions .
Drug Development
The compound’s potential anti-allergic activities suggest it could be used in the development of new drugs for treating allergies . Its effectiveness against both allergic asthma and allergic itching indicates it could be a promising candidate for further research and development in this area.
Research Tool
Given its biological activities, this compound could be used as a research tool in the study of FGFR tyrosine kinases and allergic reactions. It could help scientists better understand these biological processes and develop new therapeutic strategies .
properties
IUPAC Name |
4-[(4-ethylpiperazin-1-yl)methyl]-6-propan-2-ylchromen-2-one;dihydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H26N2O2.2ClH/c1-4-20-7-9-21(10-8-20)13-16-12-19(22)23-18-6-5-15(14(2)3)11-17(16)18;;/h5-6,11-12,14H,4,7-10,13H2,1-3H3;2*1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BLODYJSZSLLQAR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CCN(CC1)CC2=CC(=O)OC3=C2C=C(C=C3)C(C)C.Cl.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H28Cl2N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
387.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-((4-ethylpiperazin-1-yl)methyl)-6-isopropyl-2H-chromen-2-one dihydrochloride | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-[(4-benzylpiperazin-1-yl)methyl]-6-chloro-5,7-dimethyl-2H-chromen-2-one dihydrochloride](/img/structure/B6525317.png)
![4-[(4-benzylpiperazin-1-yl)methyl]-7-methoxy-2H-chromen-2-one dihydrochloride](/img/structure/B6525324.png)
![(2Z)-6-methoxy-2-[(pyridin-4-yl)methylidene]-2,3-dihydro-1-benzofuran-3-one hydrochloride](/img/structure/B6525327.png)
![4-[(4-benzylpiperazin-1-yl)methyl]-6-ethyl-7-hydroxy-2H-chromen-2-one dihydrochloride](/img/structure/B6525330.png)
![3-(2-bromophenoxy)-7-hydroxy-8-[(4-methylpiperazin-1-yl)methyl]-4H-chromen-4-one dihydrochloride](/img/structure/B6525338.png)
![(2Z)-7-[(4-ethylpiperazin-1-yl)methyl]-6-hydroxy-2-[(2-methylphenyl)methylidene]-2,3-dihydro-1-benzofuran-3-one dihydrochloride](/img/structure/B6525351.png)
![(2Z)-7-{[butyl(methyl)amino]methyl}-6-hydroxy-2-[(pyridin-3-yl)methylidene]-2,3-dihydro-1-benzofuran-3-one dihydrochloride](/img/structure/B6525355.png)
![(2Z)-7-{[butyl(methyl)amino]methyl}-6-hydroxy-2-(phenylmethylidene)-2,3-dihydro-1-benzofuran-3-one hydrochloride](/img/structure/B6525365.png)
![(2Z)-7-{[butyl(methyl)amino]methyl}-2-[(2,3-dimethoxyphenyl)methylidene]-6-hydroxy-2,3-dihydro-1-benzofuran-3-one hydrochloride](/img/structure/B6525376.png)
![4-{[4-(2-methoxyphenyl)piperazin-1-yl]methyl}-6-(propan-2-yl)-2H-chromen-2-one dihydrochloride](/img/structure/B6525382.png)
![6-ethyl-4-[(4-phenylpiperazin-1-yl)methyl]-2H-chromen-2-one dihydrochloride](/img/structure/B6525401.png)
![6-chloro-7-hydroxy-4-[(4-methylpiperazin-1-yl)methyl]-2H-chromen-2-one dihydrochloride](/img/structure/B6525415.png)
![(2Z)-2-[(4-tert-butylphenyl)methylidene]-6-hydroxy-7-{[4-(2-hydroxyethyl)piperazin-1-yl]methyl}-2,3-dihydro-1-benzofuran-3-one hydrochloride](/img/structure/B6525422.png)
![4-{[4-(diphenylmethyl)piperazin-1-yl]methyl}-6-hydroxy-2H-chromen-2-one dihydrochloride](/img/structure/B6525423.png)